Cas no 90390-18-4 (N-(2,5-dichlorobenzyl)propan-1-amine)

• Product Name: N-(2,5-dichlorobenzyl)propan-1-amine
• CAS No: 90390-18-4
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 1951698
• PubChem ID: 485430
• Update Time: 2025-04-21

N-(2,5-dichlorobenzyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorobenzyl)propan-1-amine
• Benzenemethanamine, 2,5-dichloro-N-propyl-
• CHEMBL1182961
• DTXSID00920411
• 90390-18-4
• N-[(2,5-dichlorophenyl)methyl]propan-1-amine

• Inchi： 1S/C10H13Cl2N/c1-2-5-13-7-8-6-9(11)3-4-10(8)12/h3-4,6,13H,2,5,7H2,1H3
• InChI Key： DAAGYFHHIDHSAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CNCCC)Cl

Computed Properties

• Exact Mass: 217.043
• Monoisotopic Mass: 217.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 274.4°C at 760 mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.534